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Compound of Interest

Compound Name: AF 430 amine

cat. No.: B12371976

An In-depth Technical Guide to AF 430 Amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of AF 430 amine, a fluorescent dye used in biological research.

Core Chemical Structure and Properties

AF 430 amine is a fluorescent dye characterized by a terminal amino group.[1] This amine
group allows for its conjugation with electrophiles, such as molecules containing carboxyl
groups.[1] The dye is soluble in water, DMSO, and DMF.[2][3]

The IUPAC name for AF 430 amine is (9-(6-((6-ammoniohexyl)amino)-6-oxohexyl)-8,8-
dimethyl-2-oxo-4-(trifluoromethyl)-8,9-dihydro-2H-pyrano[3,2-g]quinolin-6-yl)methanesulfonate.
[2] Its molecular formula is C28H38N3F306S, and it has a molecular weight of 601.68 g/mol .
[2][3]

Below is a table summarizing the key chemical and spectral properties of AF 430 amine.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12371976?utm_src=pdf-interest
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/product/B13714013
https://www.benchchem.com/product/B13714013
https://www.lumiprobe.com/p/af-430-amine
https://probes.bocsci.com/product/af430-amine-427219.html
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.lumiprobe.com/p/af-430-amine
https://www.lumiprobe.com/p/af-430-amine
https://probes.bocsci.com/product/af430-amine-427219.html
https://www.benchchem.com/product/b12371976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C28H38N3F306S [2][3]
Molecular Weight 601.68 g/mol [2][3]
Appearance Yellow solid [2][3]
Solubility Water, DMSO, DMF [2][3]
Excitation Maximum 430 nm [2][3]
Emission Maximum 542 nm [2][3]
Molar Extinction Coefficient (g) 15,955 L-mol~t-cm~1 [2]
Fluorescence Quantum Yield 0.23 [2][3]
CF260 0.06 [2](3]
CF280 0.06 [2](3]
Storage Conditions 20°Cin the dark for 24 [2][3]
months

Applications in Bioconjugation

The primary application of AF 430 amine is in the fluorescent labeling of biomolecules. The
terminal amine group can be covalently linked to molecules containing carboxyl groups through
a condensation reaction.[1][4][5] This makes it a valuable tool for labeling proteins, peptides,
and amine-modified oligonucleotides.[1]

An amine-reactive derivative, AF 430 NHS ester, is also available for efficient conjugation to
primary and secondary amine groups.[6] This is a common method for preparing fluorescently-
labeled antibody conjugates.[7]

Experimental Protocols

This protocol provides a general procedure for labeling proteins with an amine-reactive dye,
such as AF 430 NHS ester. The protocol may need to be optimized for specific proteins and
applications.
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Materials:

Protein solution (2.5 mg/mL in 0.1 M sodium bicarbonate buffer, pH ~8.3)[7]
Amine-reactive dye (e.g., AF 430 NHS ester)

Anhydrous dimethylsulfoxide (DMSOQO) or dimethylformamide (DMF)[8]
Size-exclusion chromatography column (e.g., G-25)[9]

Phosphate-buffered saline (PBS)

Procedure:

Prepare Protein Solution: Dissolve the protein in 0.1 M sodium bicarbonate buffer (pH ~8.3)
to a concentration of 2.5 mg/mL.[7]

Prepare Dye Stock Solution: Allow the vial of the amine-reactive dye to warm to room
temperature. Dissolve the dye in DMSO or DMF to a concentration of 1-10 mg/mL.[8]

Labeling Reaction: While gently vortexing the protein solution, slowly add the dye stock
solution. A molar excess of the dye to the protein is typically used.[8] Incubate the reaction
for 1 hour at room temperature, protected from light.[8]

Purification: Separate the labeled protein from the free dye using a size-exclusion
chromatography column equilibrated with PBS. The first colored band to elute will be the
fluorescently labeled protein.[7]

Determine Degree of Labeling (DOL): The DOL can be determined by measuring the
absorbance of the labeled protein at 280 nm and the absorbance maximum of the dye.[9]

Visualizations

The following diagram illustrates the general workflow for labeling a protein with an amine-

reactive fluorescent dye.
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Caption: General workflow for protein labeling.

The diagram below depicts the chemical reaction between a primary amine on a biomolecule
and an NHS ester-functionalized fluorescent dye.

Reactants

Biomolecule-NH2 Product

(Primary Amine) \+>

Biomolecule-NH-CO-AF 430
(Stable Amide Bond)

AF 430-NHS Ester

Click to download full resolution via product page

Caption: Amine-reactive labeling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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